Cas no 533876-25-4 (7-bromo-4-(3-fluorobenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one)

• Product Name: 7-bromo-4-(3-fluorobenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
• CAS No: 533876-25-4
• MF: C₂₂H₁₅BrF₂N₂O₂
• MW: 457.267511606216
• CID: 5866523
• PubChem ID: 3427091
• Update Time: 2025-08-05

7-bromo-4-(3-fluorobenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 7-bromo-4-(3-fluorobenzoyl)-5-(4-fluorophenyl)-1,3,4,5-tetrahydro-2H-benzo[e][1,4]diazepin-2-one
• 2H-1,4-Benzodiazepin-2-one, 7-bromo-4-(3-fluorobenzoyl)-5-(4-fluorophenyl)-1,3,4,5-tetrahydro-
• AB00668419-01
• 533876-25-4
• 7-bromo-4-(3-fluorobenzoyl)-5-(4-fluorophenyl)-3,5-dihydro-1H-1,4-benzodiazepin-2-one
• 7-bromo-4-(3-fluorobenzoyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-one
• AKOS024583796
• F0560-0428
• Oprea1_162787
• 7-bromo-4-(3-fluorobenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one

• Inchi： 1S/C22H15BrF2N2O2/c23-15-6-9-19-18(11-15)21(13-4-7-16(24)8-5-13)27(12-20(28)26-19)22(29)14-2-1-3-17(25)10-14/h1-11,21H,12H2,(H,26,28)
• InChI Key： DTXDGCLCGHLXKD-UHFFFAOYSA-N
• SMILES： N1C2=CC=C(Br)C=C2C(C2=CC=C(F)C=C2)N(C(=O)C2=CC=CC(F)=C2)CC1=O

Computed Properties

• Exact Mass: 456.02850g/mol
• Monoisotopic Mass: 456.02850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.507±0.06 g/cm3(Predicted)
• Boiling Point: 595.9±50.0 °C(Predicted)
• pka: 12.31±0.40(Predicted)

Additional information on 7-bromo-4-(3-fluorobenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one

7-Bromo-4-(3-fluorobenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one: A Comprehensive Overview

The compound with CAS No. 533876-25-4, known as 7-bromo-4-(3-fluorobenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzodiazepines, which are well-known for their structural diversity and functional versatility. The presence of multiple substituents, including a bromine atom and fluorinated aromatic groups, makes this compound particularly interesting for researchers in the fields of pharmacology, materials science, and organic synthesis.

Benzodiazepines are a family of heterocyclic compounds characterized by a diazepine ring fused with a benzene ring. The structure of 7-bromo-4-(3-fluorobenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one incorporates additional functional groups that enhance its chemical reactivity and biological activity. The bromine atom at position 7 introduces electron-withdrawing effects, while the fluorobenzoyl group at position 4 and the fluorophenyl group at position 5 contribute to both electronic and steric properties. These features make the compound a valuable substrate for further chemical modifications and functionalization.

Recent advancements in synthetic chemistry have enabled the precise construction of complex molecules like 7-bromo-4-(3-fluorobenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one. Researchers have employed various strategies, including multi-component reactions and catalytic processes, to achieve high yields and selectivity in its synthesis. The use of transition metal catalysts has been particularly effective in facilitating key steps such as cross-coupling reactions and cyclization processes. These methodologies not only streamline the synthesis but also pave the way for large-scale production of this compound for commercial applications.

The pharmacological properties of 7-bromo-4-(3-fluorobenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one have been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of cellular signaling pathways, particularly those involving G-protein coupled receptors (GPCRs) and kinase enzymes. The compound exhibits selective binding affinity towards certain receptor subtypes, making it a promising candidate for drug development in therapeutic areas such as oncology and neurodegenerative diseases.

In addition to its pharmacological applications, 7-bromo-4-(3-fluorobenzoyl)-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one has shown potential in materials science. Its unique electronic properties make it a suitable candidate for applications in organic electronics and optoelectronics. Researchers have explored its use as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). The integration of fluorinated aromatic groups enhances the compound's stability under harsh conditions while maintaining its optical properties.

Recent breakthroughs in computational chemistry have further deepened our understanding of this compound's behavior at the molecular level. Advanced molecular modeling techniques have been employed to predict its interactions with biological targets and to optimize its physicochemical properties. These computational studies have provided valuable insights into the relationship between the compound's structure and its functional attributes.

Despite its immense potential, the development of 7-bromo-4-(3-fluorobenzoyl)-5-(4-fluorophenyl)-2